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Introduction
Lysine-specific demethylase 5C (KDM5C), also known as JARID1C, is a member of the JmjC

domain-containing family of histone demethylases.[1][2] It plays a crucial role in epigenetic

regulation by specifically removing di- and tri-methyl groups from lysine 4 of histone H3

(H3K4me2/3), marks generally associated with active gene transcription.[3][4][5] Dysregulation

of KDM5C activity has been implicated in various diseases, including X-linked intellectual

disability and several types of cancer.[6][7][8] Consequently, KDM5C has emerged as a

promising therapeutic target.

KDM5-C49 is a potent and selective inhibitor of the KDM5 family of demethylases.[9][10]

Understanding its activity and mechanism of action is critical for the development of novel

therapeutics. These application notes provide detailed protocols for assessing the biochemical

activity of KDM5C and the inhibitory effect of KDM5-C49 using common in vitro assay formats.

KDM5C Signaling Pathway
KDM5C is involved in multiple signaling pathways that regulate cell growth, differentiation, and

migration. Notably, it has been shown to influence the epithelial-mesenchymal transition (EMT),

a process critical in cancer progression, through modulation of pathways such as Akt/mTOR.

[11] Knockdown of KDM5C can lead to a decrease in the activity of these pathways, resulting
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in reduced cell migration and invasion.[11] Additionally, KDM5C has been linked to the WNT

signaling pathway, which is essential for proper neurodevelopment.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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